Cas no 4448-77-5 (Cycloheptanemethylamine)

Cycloheptanemethylamine structure
Cycloheptanemethylamine structure
Product Name:Cycloheptanemethylamine
CAS No:4448-77-5
MF:C8H17N
MW:127.22728228569
MDL:MFCD00021674
CID:45070
PubChem ID:78194
Update Time:2025-04-18

Cycloheptanemethylamine Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanemethylamine
    • (Aminomethyl)cycloheptane~Cycloheptylmethylamine
    • Cycloheptanemethanamine
    • Cycloheptylmethanamine
    • UNII-T955W3JLU9
    • J-650100
    • MFCD00021674
    • AS-58049
    • (cycloheptylmethyl)amine
    • cycloheptane methylamine
    • 1-CYCLOHEPTYLMETHANAMINE
    • CAOQEOHEZKVYOJ-UHFFFAOYSA-N
    • cycloheptylmethyl amine
    • EN300-245077
    • 4448-77-5
    • J-011271
    • FT-0624170
    • Cycloheptanemethylamine, AldrichCPR
    • J-520143
    • AKOS009159046
    • DTXSID90196188
    • NS00048161
    • SCHEMBL131488
    • A826599
    • A7065
    • EINECS 224-692-0
    • (Aminomethyl)cycloheptane
    • T955W3JLU9
    • N-cycloheptylmethyl-amine
    • AMINOMETHYLCYCLOHEPTANE
    • Z415655096
    • Cycloheptylmethylamine
    • DB-070561
    • DTXCID00118679
    • 224-692-0
    • MDL: MFCD00021674
    • Inchi: 1S/C8H17N/c9-7-8-5-3-1-2-4-6-8/h8H,1-7,9H2
    • InChI Key: CAOQEOHEZKVYOJ-UHFFFAOYSA-N
    • SMILES: NCC1CCCCCC1
    • BRN: 2958734

Computed Properties

  • Exact Mass: 127.13600
  • Monoisotopic Mass: 127.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 63
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0,884 g/cm3
  • Boiling Point: 98-101°C 35mm
  • Flash Point: 70°C
  • Refractive Index: 1.4740
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 26.02000
  • LogP: 2.61580
  • Sensitiveness: Air Sensitive
  • Solubility: Uncertain
  • Vapor Pressure: 1.4±0.3 mmHg at 25°C

Cycloheptanemethylamine Security Information

Cycloheptanemethylamine Customs Data

  • HS CODE:2921300090
  • Customs Data:

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Cycloheptanemethylamine Pricemore >>

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Cycloheptanemethylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4448-77-5)Cycloheptanemethylamine
Order Number:A7065
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):207.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4448-77-5)Cycloheptanemethylamine
A7065
Purity:99%
Quantity:1g
Price ($):207.0
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